Cas no 1354705-38-6 (2-(4-iodo-5-methyl-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 2-(4-iodo-5-methyl-1H-pyrazol-1-yl)propanoic acid
• CAS No: 1354705-38-6
• MF: C₇H₉IN₂O₂
• MW: 280.063033819199
• MDL: MFCD03419639
• CID: 5169266
• PubChem ID: 66509236
• Update Time: 2026-03-04

2-(4-iodo-5-methyl-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Iodo-5-methyl-pyrazol-1-yl)-propionic acid
• 2-(4-iodo-5-methyl-1H-pyrazol-1-yl)propanoic acid

• MDL： MFCD03419639
• Inchi： 1S/C7H9IN2O2/c1-4-6(8)3-9-10(4)5(2)7(11)12/h3,5H,1-2H3,(H,11,12)
• InChI Key： FTMKFOFPKCJESV-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(N1C(C)=C(I)C=N1)C

Computed Properties

• Exact Mass: 279.971
• Monoisotopic Mass: 279.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-iodo-5-methyl-1H-pyrazol-1-yl)propanoic acid

Introduction to 2-(4-iodo-5-methyl-1H-pyrazol-1-yl)propanoic acid (CAS No. 1354705-38-6)

2-(4-iodo-5-methyl-1H-pyrazol-1-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1354705-38-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The presence of an iodo substituent at the 4-position and a methyl group at the 5-position of the pyrazole ring, combined with a propanoic acid moiety, contributes to its unique chemical properties and reactivity. These structural features make it a valuable intermediate in synthesizing more complex molecules, particularly in drug discovery efforts targeting various diseases.

The pyrazole core is a heterocyclic aromatic compound that has been extensively studied due to its broad spectrum of biological activities. Pyrazoles exhibit inhibitory effects on enzymes such as cyclooxygenase (COX), lipoxygenase (LOX), and tyrosinase, making them relevant in the development of anti-inflammatory, anti-cancer, and antimicrobial agents. The 4-iodo substituent enhances the electrophilicity of the pyrazole ring, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive molecules.

The 5-methyl group in 2-(4-iodo-5-methyl-1H-pyrazol-1-yl)propanoic acid influences the electronic properties of the molecule by providing steric hindrance and altering electron distribution. This modification can fine-tune the binding affinity of the compound to biological targets, improving its pharmacological profile. The terminal propanoic acid moiety introduces a carboxylic acid functional group, which can be further derivatized into esters, amides, or other pharmacophores to enhance solubility or target specificity.

In recent years, there has been growing interest in leveraging computational chemistry and high-throughput screening to identify novel bioactive compounds. The structural motifs present in 2-(4-iodo-5-methyl-1H-pyrazol-1-yl)propanoic acid align well with these approaches, as they offer a balance between structural complexity and synthetic accessibility. Researchers have utilized this compound as a scaffold for designing inhibitors targeting kinases and other enzymes implicated in cancer progression. For instance, derivatives of this molecule have shown promise in preclinical studies as inhibitors of Janus kinases (JAKs), which play a crucial role in signal transduction pathways associated with inflammation and hematopoiesis.

Another area of interest is the application of 2-(4-iodo-5-methyl-1H-pyrazol-1-yl)propanoic acid in developing antimicrobial agents. The rise of antibiotic-resistant pathogens has necessitated the discovery of novel therapeutic strategies. Pyrazole derivatives have demonstrated efficacy against Gram-positive and Gram-negative bacteria, as well as fungi. The iodo substituent can be exploited to develop photoactivatable compounds that generate reactive oxygen species upon irradiation, providing a dual mechanism of action against microbial infections.

The synthesis of 2-(4-iodo-5-methyl-1H-pyrazol-1-yl)propanoic acid typically involves multi-step organic transformations starting from commercially available precursors such as 5-methylpyrazole. The introduction of the iodo group at the 4-position is often achieved through halogenation reactions using reagents like N-bromosuccinimide (NBS) or iodine monochloride (ICl). Subsequent functionalization at the 3-position with a propanoyl group can be accomplished via esterification or amidation reactions. These synthetic routes highlight the compound's versatility as a building block for more complex molecules.

From a medicinal chemistry perspective, the propanoic acid group serves as a handle for further derivatization to improve pharmacokinetic properties such as solubility and metabolic stability. For example, converting the carboxylic acid into an amide or ester can enhance oral bioavailability while reducing susceptibility to enzymatic degradation. Additionally, modifications at this position can introduce polar or hydrophobic interactions with biological targets, optimizing binding affinity and selectivity.

Recent advancements in crystal engineering have also shed light on the supramolecular interactions involving 2-(4-iodo-5-methyl-1H-pyrazol-1-y]propanoic acid. The compound's ability to form hydrogen bonds and π-stacking interactions with other molecules has been exploited in designing molecular recognition systems for drug delivery applications. These interactions can influence both solution-phase behavior and solid-state properties, making them relevant for formulating stable pharmaceutical products.

In conclusion,2-(4-i*odo-*5-*methyl-*1H-*pyra*zo*le*-*1-*yl*)*pr*op*an*oa*cid* (CAS No.*1354705*-38-*6*) *represents *a *promising *scaffold *for *pharmaceutical *research*, *offering *a *unique *combination *of structural features that enable diverse biological activities and synthetic manipulations.* Its potential applications span from anti-inflammatory agents to antimicrobial compounds,* highlighting its importance in modern drug discovery efforts.* As research progresses,* further exploration *of this molecule's pharmacological properties* will likely yield novel therapeutic interventions for various diseases.*